Tolcapone-d4
Tolcapone-d4
Brand Name:
Vulcanchem
CAS No.:
1246816-93-2
VCID:
VC0132794
InChI:
InChI=1S/C14H11NO5/c1-8-2-4-9(5-3-8)13(17)10-6-11(15(19)20)14(18)12(16)7-10/h2-7,16,18H,1H3/i2D,3D,4D,5D
SMILES:
CC1=CC=C(C=C1)C(=O)C2=CC(=C(C(=C2)O)O)[N+](=O)[O-]
Molecular Formula:
C14H11NO5
Molecular Weight:
277.268
Tolcapone-d4
CAS No.: 1246816-93-2
Reference Standards
VCID: VC0132794
Molecular Formula: C14H11NO5
Molecular Weight: 277.268
| CAS No. | 1246816-93-2 |
|---|---|
| Product Name | Tolcapone-d4 |
| Molecular Formula | C14H11NO5 |
| Molecular Weight | 277.268 |
| IUPAC Name | (3,4-dihydroxy-5-nitrophenyl)-(2,3,5,6-tetradeuterio-4-methylphenyl)methanone |
| Standard InChI | InChI=1S/C14H11NO5/c1-8-2-4-9(5-3-8)13(17)10-6-11(15(19)20)14(18)12(16)7-10/h2-7,16,18H,1H3/i2D,3D,4D,5D |
| Standard InChIKey | MIQPIUSUKVNLNT-QFFDRWTDSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)C2=CC(=C(C(=C2)O)O)[N+](=O)[O-] |
| Synonyms | (3,4-Dihydroxy-5-nitrophenyl)(4-methylphenyl-d4)methanone; Ro-40-7592-d4; Tasmar-d4; |
| PubChem Compound | 71752606 |
| Last Modified | Nov 11 2021 |
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